Cas no 875056-26-1 (Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-
• CAS No: 875056-26-1
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 1902203
• PubChem ID: 66654425
• Update Time: 2025-04-21

Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-5-methyl-2-(trifluoromethyl)-
• 875056-26-1
• SCHEMBL324217
• 4-amino-5-methyl-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C9H7F3N2/c1-5-2-6(4-13)7(3-8(5)14)9(10,11)12/h2-3H,14H2,1H3
• InChI Key： IMCJXCVCKFBSKX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 200.05613272Da
• Monoisotopic Mass: 200.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų